Cas no 144192-27-8 (Cyclohexanecarboxylic acid, 2-ethyl-6-oxo-, ethyl ester)

• Product Name: Cyclohexanecarboxylic acid, 2-ethyl-6-oxo-, ethyl ester
• CAS No: 144192-27-8
• MF: C₁₁H₁₈O₃
• MW: 198.258823871613
• CID: 1314868
• Update Time: 2024-08-18

Cyclohexanecarboxylic acid, 2-ethyl-6-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 2-ethyl-6-oxo-, ethyl ester

• Inchi： 1S/C11H18O3/c1-3-8-6-5-7-9(12)10(8)11(13)14-4-2/h8,10H,3-7H2,1-2H3
• InChI Key： WQSQXBIEUVEYBU-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)C(=O)CCCC1CC

Computed Properties

• Exact Mass: 198.12564

Experimental Properties

• Density: 1.018±0.06 g/cm3(Predicted)
• Boiling Point: 276.5±33.0 °C(Predicted)
• PSA: 43.37
• pka: 12.12±0.40(Predicted)